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Compound of Interest

Compound Name: 6-Sulfamoylnicotinamide

Cat. No.: B15096441 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of stock solutions of 6-
Sulfamoylnicotinamide, correctly identified as N,N-Dimethyl-2-sulfamoylnicotinamide. The

information is intended for researchers in analytical chemistry, environmental science, and

toxicology.

Introduction
N,N-Dimethyl-2-sulfamoylnicotinamide, also known by the acronym ASDM, is a primary

degradation product of the sulfonylurea herbicide, nicosulfuron.[1] Its principal application in a

research context is as an analytical reference standard for studies monitoring the

environmental fate and biodegradation of nicosulfuron.[1] There is currently no substantial

evidence in the scientific literature to suggest that N,N-Dimethyl-2-sulfamoylnicotinamide is

used as a bioactive compound to probe cellular signaling pathways or for direct application in

drug development. The protocols provided herein are therefore focused on its use as an

analytical standard.

Chemical and Physical Properties
A summary of the key chemical and physical properties of N,N-Dimethyl-2-

sulfamoylnicotinamide is presented in Table 1. This information is critical for the accurate
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preparation and storage of stock solutions.

Property Value Citations

Synonyms

2-(Aminosulfonyl)-N,N-

dimethyl-3-

pyridinecarboxamide, 2-

Aminosulfonyl-N,N-

dimethylnicotinamide, N,N-

Dimethyl-2-sulfamoylpyridine-

3-carboxamide, ASDM

[1][2]

CAS Number 112006-75-4 [2]

Molecular Formula C₈H₁₁N₃O₃S

Molecular Weight 229.26 g/mol [2]

Appearance White to Off-White Solid

Solubility

Slightly soluble in Dimethyl

sulfoxide (DMSO), Methanol,

and Acetonitrile.

Storage Temperature 2-8°C [2]

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO
This protocol outlines the steps for preparing a 10 mM stock solution of N,N-Dimethyl-2-

sulfamoylnicotinamide in dimethyl sulfoxide (DMSO). DMSO is a common solvent for creating

stock solutions of organic molecules for use in analytical and biological experiments.

Materials:

N,N-Dimethyl-2-sulfamoylnicotinamide (solid)

Dimethyl sulfoxide (DMSO), anhydrous, analytical grade

Calibrated analytical balance
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Microcentrifuge tubes or amber glass vials

Pipettors and sterile, filtered pipette tips

Vortex mixer

Procedure:

Pre-weighing Preparation: Before weighing, ensure the N,N-Dimethyl-2-

sulfamoylnicotinamide powder has equilibrated to room temperature to prevent

condensation.

Weighing: Accurately weigh out 2.29 mg of N,N-Dimethyl-2-sulfamoylnicotinamide using a

calibrated analytical balance.

Solubilization:

Transfer the weighed compound into a clean microcentrifuge tube or amber glass vial.

Add 1 mL of anhydrous DMSO to the tube/vial.

Cap the tube/vial securely.

Dissolution:

Vortex the solution for 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure that all of the solid has dissolved. If necessary,

gently warm the solution or sonicate for a brief period.

Storage:

Store the 10 mM stock solution at -20°C for long-term storage.

For short-term storage (up to one week), the solution can be kept at 4°C.

To avoid repeated freeze-thaw cycles, it is recommended to aliquot the stock solution into

smaller volumes.
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Note: Always use appropriate personal protective equipment (PPE), including gloves and

safety glasses, when handling chemical reagents.

Diagrams
Experimental Workflow for Stock Solution Preparation
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Workflow for N,N-Dimethyl-2-sulfamoylnicotinamide Stock Solution Preparation
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Caption: Workflow for preparing a 10 mM stock solution of N,N-Dimethyl-2-

sulfamoylnicotinamide.

Signaling Pathway Diagram
There is no information available in the current scientific literature to suggest that N,N-

Dimethyl-2-sulfamoylnicotinamide is an active modulator of any specific cellular signaling

pathways. Its known role is as a metabolite of the herbicide nicosulfuron.[1] Therefore, a

diagram depicting its interaction with signaling pathways cannot be provided.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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